1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione

• IUPAC Name: 1-ethyl-3-[4-(4-fluoroanilino)piperidin-1-yl]pyrrolidine-2,5-dione
• InChI: InChI=1S/C17H22FN3O2/c1-2-21-16(22)11-15(17(21)23)20-9-7-14(8-10-20)19-13-5-3-12(18)4-6-13/h3-6,14-15,19H,2,7-11H2,1H3
• InChI Key: UYOXQOZHONDJCB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=O)CC(C1=O)N2CCC(CC2)NC3=CC=C(C=C3)F
• Molecular Formula: C17H22FN3O2
• Molecular Weight: 319.37 g/mol

Description

1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione, also known as EFAP, is a chemical compound that has been of interest to researchers due to its potential therapeutic applications. EFAP belongs to the class of compounds called pyrrolidinediones, which have been found to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione is not fully understood, but it is thought to act through several pathways. 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione has been found to inhibit the activity of enzymes involved in the synthesis of DNA and RNA, which may contribute to its anticancer effects. 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione has also been found to modulate the activity of ion channels, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione has been found to have a range of biochemical and physiological effects. In cancer cells, 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione has been found to induce cell cycle arrest and apoptosis, as well as inhibit angiogenesis, the process by which new blood vessels are formed. In animal models of inflammation, 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione has been found to reduce the production of inflammatory cytokines and protect against tissue damage. In animal models of neurological disorders, 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione has been found to improve cognitive function and protect against neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione for lab experiments is its relatively simple synthesis method. 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione is also relatively stable and can be stored for long periods of time. However, one limitation of 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione is its relatively low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several potential future directions for research on 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione. One area of interest is the development of 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione derivatives with improved solubility and bioavailability. Another area of interest is the exploration of 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione's potential therapeutic applications in other areas, such as cardiovascular disease and metabolic disorders. Finally, further research is needed to fully elucidate the mechanism of action of 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione and its potential interactions with other drugs and compounds.

Scientific Research Applications

1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione has been studied for its potential therapeutic applications in a variety of areas, including cancer, inflammation, and neurological disorders. In cancer research, 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione has been found to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. Inflammation research has shown that 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione can reduce the production of inflammatory cytokines and protect against tissue damage. In neurological research, 1-ethyl-3-{4-[(4-fluorophenyl)amino]-1-piperidinyl}-2,5-pyrrolidinedione has been found to have neuroprotective effects and improve cognitive function.